2-amino-4-(2-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(2-methoxyphenyl)-5-oxo-4H-pyrano[3,2-c]chromene-3-carbonitrile
• InChI: InChI=1S/C20H14N2O4/c1-24-14-8-4-2-6-11(14)16-13(10-21)19(22)26-18-12-7-3-5-9-15(12)25-20(23)17(16)18/h2-9,16H,22H2,1H3
• InChI Key: ISBLNJXMYQHIRW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2C(=C(OC3=C2C(=O)OC4=CC=CC=C43)N)C#N
• Molecular Formula: C20H14N2O4
• Molecular Weight: 346.3 g/mol

Description

This compound is a member of the class of chromenes that is 4H-chromene substituted by amino, cyano, 2-methoxyphenyl, and dimethylamino groups at positions 2, 3, 4 and 7, respectively. It exhibits anti-angiogenic activity.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. The most useful and preferred method for the construction of these heterocyclic compounds is the multicomponent reaction (MCR) of aldehydes or isatin with malononitrile and β-ketoesters, diverse enolizable C-H-activated acidic compounds and phenols in the presence or absence of a catalyst.

Molecular Structure Analysis

The crystal structure of a similar compound, 2-amino-4-(4-methoxyphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile, has been reported. The asymmetric unit of the title crystal structure is shown in the figure. The pendant 4-methoxyphenyl ring makes a dihedral angle of 86.08 (6)° with the central six-membered ring of the 4H-benzo [g]chromene ring system.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, the IR spectrum of a similar compound shows peaks at 3410, 3333, 3219 (NH2), 2193 (CN), 1653.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the 1H-NMR (400 MHz, DMSO-d6) of a similar compound shows peaks at 3.61 (s, 3H), 3.71 (s, 6H), 4.57 (s, 1H), 6.38 (sd, J = 2.4, Hz, 1H), 6.46 (s, 2H), 6.49 (dd, J = 8.4, 2.0 Hz, 1H), 6.84 (s, 2H), 6.88 (d, J = 8.4 Hz, 1H), 9.67 (s, 1H).

Scientific Research Applications

Crystallographic Analysis

• Research has shown that similar compounds to 2-amino-4-(2-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile are synthesized and analyzed using X-ray diffraction techniques. These studies provide valuable insight into their crystal structures, which is crucial for understanding their chemical behavior and potential applications (Sharma et al., 2015).

Synthesis Processes

• Efficient methods for synthesizing derivatives of pyrano[3,2-c]chromene-3-carbonitrile compounds, which include electrocatalytic multicomponent assembling and other chemical processes, have been developed. These methods are significant for producing these compounds in excellent yields under mild conditions (Vafajoo et al., 2014).

Derivative Synthesis and Applications

• New fused and non-fused chromene derivatives have been synthesized from compounds structurally related to this compound. The synthesis of these derivatives expands the potential applications of these compounds in various fields, including medicinal chemistry (Mohammed et al., 2015).

Potential in Imaging Applications

• Derivatives of this compound have been explored for their potential in imaging applications. Studies have synthesized carbon-11-labeled chromene derivatives for potential use in Positron Emission Tomography (PET) imaging, highlighting their potential in medical diagnostics and research (Gao et al., 2010).

Optical and Non-Linear Optical Properties

• Research into the optical and non-linear optical (NLO) properties of chromene derivatives, including those related to this compound, has been conducted. These studies provide insights into their potential applications in fields like photonics and optoelectronics (Arif et al., 2022).

Future Directions

The future directions for this compound could involve further exploration of its anti-angiogenic activity, as well as continued development of synthetic methods.